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Compound of Interest

Compound Name: Tramazoline

Cat. No.: B1683216 Get Quote

An In-Depth Technical Guide to Tramazoline Hydrochloride

CAS Registry Number: 3715-90-0

This guide provides a comprehensive overview of Tramazoline hydrochloride, focusing on its

chemical properties, pharmacological profile, and analytical methodologies. It is intended for

researchers, scientists, and professionals in the field of drug development.

Physicochemical and Pharmacokinetic Data
The following tables summarize the key quantitative data for Tramazoline hydrochloride.

Table 1: Physicochemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1683216?utm_src=pdf-interest
https://www.benchchem.com/product/b1683216?utm_src=pdf-body
https://www.benchchem.com/product/b1683216?utm_src=pdf-body
https://www.benchchem.com/product/b1683216?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Registry Number 3715-90-0 [1][2]

Molecular Formula C₁₃H₁₈ClN₃ [2]

Molecular Weight 251.76 g/mol [2]

Appearance
White or almost white

crystalline powder
[3]

Melting Point 172-174 °C [3]

Boiling Point 353 °C at 760 mmHg [3]

| Solubility | Soluble in water and ethanol (96%) |[3] |

Table 2: Pharmacokinetic Parameters

Parameter Value Reference

Administration Route
Intranasal (nasal spray or
drops)

[4][5]

Onset of Action 5-10 minutes [4]

Duration of Action 5-8 hours [4]

Elimination Half-Life 2-3 hours [4]

| Excretion | Primarily in urine |[4] |

Mechanism of Action: Alpha-1 Adrenergic Agonism
Tramazoline hydrochloride is a sympathomimetic agent that acts as a potent and selective

agonist of α₁-adrenergic receptors.[5][6][7] These receptors are located on the smooth muscle

of blood vessels within the nasal mucosa.

Upon intranasal administration, tramazoline binds to and activates these G protein-coupled

receptors. This activation initiates a downstream signaling cascade, culminating in an increase
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in intracellular calcium levels.[6] The elevated calcium facilitates the contraction of vascular

smooth muscle, leading to vasoconstriction.[6] This narrowing of the blood vessels reduces

blood flow to the nasal tissues, thereby decreasing swelling (edema) and alleviating nasal

congestion.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

